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Compound of Interest

Compound Name: 1-Tetradecanol-d29

Cat. No.: B1626932

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of 1-Tetradecanol-d29, a
deuterated form of myristyl alcohol. Given the isotopic nature of 1-Tetradecanol-d29, its
solubility characteristics are expected to be nearly identical to its non-deuterated counterpart,
1-Tetradecanol. The data and methodologies presented herein are based on the properties of
1-Tetradecanol and are directly applicable to its deuterated form for research and development
purposes.

Core Data Presentation: Solubility Profile

The solubility of 1-Tetradecanol, a straight-chain saturated fatty alcohol, has been documented
in various organic solvents. This information is critical for its application in cosmetic
formulations, as an intermediate in chemical synthesis, and in drug development as a
penetration enhancer.[1] The following table summarizes the available quantitative and
qualitative solubility data.
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Solubility . o L.

Solvent o Quantitative Data Citation
Description

Diethyl Ether Soluble - [2][3]
Very Soluble / Slightl

Ethanol Y S [2][4]
Soluble

Acetone Very Soluble

Benzene Very Soluble

Chloroform Very Soluble

Dimethyl Sulfoxide 100 mg/mL (466.44
Soluble

(DMSO0) mM)

Upper Critical Solution

Acetonitrile - Temperature: 321.4 £
0.2K
Water Practically Insoluble 0.191 mg/L at 25 °C

Note: The conflicting descriptions for ethanol's solubility ("Very Soluble" vs. "Slightly Soluble™)
may depend on the specific conditions, such as temperature and the ratio of solute to solvent.

Experimental Protocol: Determination of Solubility

The following is a detailed methodology for determining the solubility of a compound like 1-
Tetradecanol-d29 in an organic solvent. This protocol is a synthesized representation of
standard laboratory practices for solubility assessment.

Objective: To quantitatively and qualitatively determine the solubility of 1-Tetradecanol-d29 in
a selection of organic solvents.

Materials:
o 1-Tetradecanol-d29

o Selected organic solvents (e.g., ethanol, diethyl ether, acetone, etc.)
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e Analytical balance

o Vortex mixer

e Thermostatic shaker bath

o Centrifuge

e High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
¢ Volumetric flasks and pipettes

« Scintillation vials or test tubes

Procedure:

e Preparation of Saturated Solutions:

o Add an excess amount of 1-Tetradecanol-d29 to a known volume of the selected organic
solvent in a scintillation vial. The excess solid should be clearly visible.

o Securely cap the vials and place them in a thermostatic shaker bath set to a constant
temperature (e.g., 25°C).

o Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

e Phase Separation:

o After the equilibration period, remove the vials from the shaker bath and allow them to
stand for a short period to let the excess solid settle.

o To ensure complete separation of the undissolved solid, centrifuge the samples at a high
speed (e.g., 5000 rpm) for a specified time (e.g., 15-20 minutes).

e Sample Analysis:

o Carefully withdraw an aliquot of the clear supernatant from each sample.
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o Dilute the aliquot with a known volume of the appropriate solvent to bring the
concentration within the linear range of the analytical instrument.

o Analyze the diluted samples using a validated HPLC or GC method to determine the

concentration of 1-Tetradecanol-d29.

o Data Interpretation:

o Calculate the original concentration of 1-Tetradecanol-d29 in the saturated solution,
taking into account the dilution factor. This value represents the solubility of the compound

in the specific solvent at the experimental temperature.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 1-Tetradecanol-d29.
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Experimental Workflow for Solubility Determination
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(Excess 1-Tetradecanol-d29 in Solvent)
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(Solubility Determination)
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Workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d29 in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.chemeurope.com/en/encyclopedia/1-Tetradecanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/product/b1626932#solubility-of-1-tetradecanol-d29-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1626932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

